Cas no 1187931-99-2 (5,6,7,8-tetrahydro-1,8-naphthyridine-2-carboxylic acid hydrochloride)

• Product Name: 5,6,7,8-tetrahydro-1,8-naphthyridine-2-carboxylic acid hydrochloride
• CAS No: 1187931-99-2
• MF: C₉H₁₁ClN₂O₂
• MW: 214.648841142654
• MDL: MFCD11506326
• CID: 2604114
• PubChem ID: 74890062
• Update Time: 2025-10-18

5,6,7,8-tetrahydro-1,8-naphthyridine-2-carboxylic acid hydrochloride Chemical and Physical Properties

Names and Identifiers

• 5,6,7,8-Tetrahydro-[1,8]naphthyridine-2-carboxylic acid hydrochloride
• 1187931-99-2
• SB31463
• CS-0342708
• MFCD11506326
• 5,6,7,8-Tetrahydro-1,8-naphthyridine-2-carboxylic acid hydrochloride
• 5,6,7,8-Tetrahydro-1,8-naphthyridine-2-carboxylicacidhydrochloride
• 5,6,7,8-tetrahydro-1,8-naphthyridine-2-carboxylic acid;hydrochloride
• 5,6,7,8-tetrahydro-1,8-naphthyridine-2-carboxylic acid hydrochloride

• MDL： MFCD11506326
• Inchi： 1S/C9H10N2O2.ClH/c12-9(13)7-4-3-6-2-1-5-10-8(6)11-7;/h3-4H,1-2,5H2,(H,10,11)(H,12,13);1H
• InChI Key： CBGVQWVUACRZFV-UHFFFAOYSA-N
• SMILES： Cl.OC(C1=CC=C2C(=N1)NCCC2)=O

Computed Properties

• Exact Mass: 214.0509053Da
• Monoisotopic Mass: 214.0509053Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 208
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 62.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazanaphthalenes Naphthyridine carboxylic acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazanaphthalenes Naphthyridines Naphthyridine carboxylic acids and derivatives

Additional information on 5,6,7,8-tetrahydro-1,8-naphthyridine-2-carboxylic acid hydrochloride

Recent Advances in the Study of 5,6,7,8-Tetrahydro-1,8-naphthyridine-2-carboxylic Acid Hydrochloride (CAS: 1187931-99-2)

The compound 5,6,7,8-tetrahydro-1,8-naphthyridine-2-carboxylic acid hydrochloride (CAS: 1187931-99-2) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This heterocyclic compound, characterized by its naphthyridine core, has shown promising potential in various therapeutic applications, particularly as a key intermediate in the synthesis of novel drug candidates. Recent studies have explored its role in modulating enzymatic activity, its pharmacokinetic properties, and its utility in targeted drug delivery systems.

One of the most notable advancements in the study of this compound is its application in the development of kinase inhibitors. Kinases play a critical role in cellular signaling pathways, and their dysregulation is often associated with cancer and other diseases. Researchers have demonstrated that derivatives of 5,6,7,8-tetrahydro-1,8-naphthyridine-2-carboxylic acid hydrochloride exhibit potent inhibitory effects on specific kinases, making them attractive candidates for anticancer therapies. For instance, a 2023 study published in the Journal of Medicinal Chemistry highlighted the compound's ability to selectively target PI3K isoforms, which are implicated in tumor growth and metastasis.

In addition to its role in kinase inhibition, this compound has also been investigated for its potential in treating neurodegenerative disorders. A recent preclinical study revealed that its derivatives could cross the blood-brain barrier and exhibit neuroprotective effects in models of Alzheimer's disease. The study, conducted by a team at the University of Cambridge, suggested that the compound's unique chemical structure allows it to interact with amyloid-beta aggregates, thereby reducing their neurotoxicity.

Another area of interest is the compound's use in peptide-based therapeutics. Due to its carboxylic acid functionality, it can be readily conjugated to peptides, enhancing their stability and bioavailability. A 2022 publication in Bioorganic & Medicinal Chemistry Letters detailed the synthesis of peptide conjugates using 5,6,7,8-tetrahydro-1,8-naphthyridine-2-carboxylic acid hydrochloride as a linker, demonstrating improved pharmacokinetic profiles in vivo. This approach opens new avenues for the development of peptide drugs with enhanced therapeutic efficacy.

Despite these promising findings, challenges remain in optimizing the compound's pharmacological properties. Issues such as solubility, metabolic stability, and off-target effects need to be addressed to facilitate its transition from the laboratory to clinical applications. Ongoing research is focused on structural modifications to improve these parameters while retaining the compound's biological activity. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate the translation of these discoveries into viable therapeutics.

In conclusion, 5,6,7,8-tetrahydro-1,8-naphthyridine-2-carboxylic acid hydrochloride (CAS: 1187931-99-2) represents a versatile scaffold with broad applicability in drug discovery. Its recent advancements in kinase inhibition, neuroprotection, and peptide conjugation underscore its potential to address unmet medical needs. Future research will likely focus on refining its properties and expanding its therapeutic repertoire, solidifying its position as a valuable tool in chemical biology and pharmaceutical sciences.